3-[2-(dimethylamino)ethyl]-1,2,3-benzotriazin-4(3H)-one

• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol
• IUPAC Name: 3-[2-(dimethylamino)ethyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C11H14N4O/c1-14(2)7-8-15-11(16)9-5-3-4-6-10(9)12-13-15/h3-6H,7-8H2,1-2H3
• InChI Key: UZMOQJYFBJYADI-UHFFFAOYSA-N
• SMILES: CN(C)CCN1C(=O)C2=CC=CC=C2N=N1

Description

3-[2-(dimethylamino)ethyl]-1,2,3-benzotriazin-4(3H)-one, commonly referred to as DBT, is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications. DBT is a heterocyclic compound that contains a benzotriazine ring with a dimethylaminoethyl group attached to it. The compound has been extensively studied for its potential use in various fields, including medicinal chemistry, materials science, and analytical chemistry.

Mechanism of Action

The mechanism of action of DBT is not well understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body.
Biochemical and Physiological Effects:
DBT has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. DBT has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. In addition, the compound has been shown to exhibit antiviral activity against the hepatitis B virus.

Advantages and Limitations for Lab Experiments

DBT has several advantages for use in lab experiments. The compound is relatively easy to synthesize and is commercially available. In addition, DBT exhibits a high degree of stability, making it suitable for use in a variety of experimental conditions. However, DBT is also associated with several limitations. The compound is highly reactive and can be difficult to handle in some experimental conditions. In addition, the mechanism of action of DBT is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on DBT. One area of interest is the development of new drugs based on the compound. DBT has been shown to exhibit promising anti-tumor and anti-viral activity, making it a potential candidate for the development of new drugs to treat cancer and viral infections. Another area of interest is the use of DBT in materials science. The compound has been used as a precursor for the synthesis of various organic materials, and further research could lead to the development of new materials with unique properties. Finally, further research is needed to better understand the mechanism of action of DBT and to elucidate its potential therapeutic applications.

Synthesis Methods

DBT can be synthesized using a variety of methods, including the reaction of 2-(dimethylamino)ethylamine with 1,2,3-benzotriazin-4(3H)-one in the presence of a catalyst. Another method involves the reaction of 2-(dimethylamino)ethylamine with 4-nitrobenzoyl chloride, followed by reduction of the resulting intermediate with zinc powder.

Scientific Research Applications

DBT has been extensively studied for its potential use in medicinal chemistry. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for the development of new drugs. DBT has also been used in materials science as a precursor for the synthesis of various organic materials, including polymers and dendrimers.